Cas no 1806511-06-7 (Ethyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1806511-06-7
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 4906139
• Update Time: 2025-05-21

Ethyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9F4NO2/c1-2-17-9(16)3-6-5-15-8(11)4-7(6)10(12,13)14/h4-5H,2-3H2,1H3
• InChI Key： KOEXTOOOWQQYKH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=CC=1CC(=O)OCC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate

Comprehensive Overview of Ethyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1806511-06-7)

Ethyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1806511-06-7) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and fluoro substituents, has garnered attention due to its potential as a building block in drug discovery and material science. Its molecular structure combines the aromaticity of pyridine with the electron-withdrawing properties of fluorine, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. Researchers are particularly interested in Ethyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate for its role in developing kinase inhibitors and antiviral agents. The compound’s CAS No. 1806511-06-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies. Additionally, its ethyl ester group offers synthetic flexibility, enabling further derivatization for tailored applications.

The synthesis of Ethyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate typically involves multi-step reactions, including halogenation and esterification. Its fluoro and trifluoromethyl groups are strategically positioned to influence electronic and steric properties, which are critical for binding affinity in target proteins. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry, where subtle structural modifications can significantly alter biological activity.

From an industrial perspective, CAS No. 1806511-06-7 is often discussed in forums focusing on high-value chemical intermediates. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig, makes it a favorite among synthetic chemists. Moreover, the compound’s stability under various conditions ensures its utility in scalable processes, addressing the pharmaceutical industry’s need for robust synthetic pathways.

Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike some traditional fluorinated compounds, Ethyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate is designed to minimize ecological impact while maintaining efficacy. This balance is crucial as industries shift toward green chemistry principles, a topic frequently searched in academic and industrial circles.

In summary, Ethyl 2-fluoro-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1806511-06-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features and adaptability position it as a key player in advancing drug discovery, agrochemical development, and material science. As research continues to explore its full potential, this compound remains a focal point for scientists aiming to address complex challenges in health and technology.